Cas no 64837-53-2 (Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• CAS No: 64837-53-2
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD03093787
• CID: 502051
• PubChem ID: 2756556
• Update Time: 2025-04-19

Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate
• 1,3,4-Thiadiazole-2-carboxylicacid, 5-amino-, ethyl ester
• 5-AMINO-1,3,4-THIADIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• Amino-[1,3,4]thiadiazol-2-carbonsaeure-aethylester
• amino-[1,3,4]thiadiazole-2-carboxylic acid ethyl ester
• ethyl 5-amino[1.3.4]thiadiazole-2-carboxylate
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-amino-, ethyl ester
• 5-amino-[1,3,4]thiadiazole-2-carboxylic acid ethyl ester
• YVKRWIVXIPGKTL-UHFFFAOYSA-N
• SBB059527
• STL556369
• BBL102566
• RP23553
• ethyl 5-azanyl-1,3,4-thiadiazole-2-carboxylate
• MFCD03093787
• ethyl (5-amino-1,3,4-thiadiazole-2-carboxylate)
• DTXSID80373421
• 5-Amino-1,3,4-thiadiazole-2-carboxylic acid ethyl ester; 1,3,4-Thiadiazole-2-carboxylic acid, 5-amino-, ethyl ester; MFCD03093787
• Ethyl 5-amino-1 pound not3 pound not4-thiadiazole-2-carboxylate
• EN300-100385
• AC-28058
• A834894
• AB13260
• AMY11949
• 64837-53-2
• FT-0713247
• AKOS001798166
• Z1201622009
• 5-AMINO-1,3,4-THIADIAZOLE-2-CARBOXYLICACIDETHYLESTER
• CS-W004849
• GS-3833
• SCHEMBL283280
• SY021583

• MDL： MFCD03093787
• Inchi： 1S/C5H7N3O2S/c1-2-10-4(9)3-7-8-5(6)11-3/h2H2,1H3,(H2,6,8)
• InChI Key： YVKRWIVXIPGKTL-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(=O)OCC

Computed Properties

• Exact Mass: 173.02600
• Monoisotopic Mass: 173.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.6
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: Beige powder.
• Density: 1.419±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195-195.5 ºC
• Boiling Point: 317.9°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.594
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 106.34000
• LogP: 0.87820
• Solubility: Soluble in acetone
• Vapor Pressure: No data available

Ethyl 5-amino-1,3,4-thiadiazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C